Cas no 1261864-67-8 (3,4-Bis(trifluoromethyl)-3'-(trifluoromethoxy)biphenyl)

• Product Name: 3,4-Bis(trifluoromethyl)-3'-(trifluoromethoxy)biphenyl
• CAS No: 1261864-67-8
• MF: C₁₅H₇F₉O
• MW: 374.201115846634
• CID: 4998855
• Update Time: 2025-06-07

3,4-Bis(trifluoromethyl)-3'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-3'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C15H7F9O/c16-13(17,18)11-5-4-9(7-12(11)14(19,20)21)8-2-1-3-10(6-8)25-15(22,23)24/h1-7H
• InChI Key： DTQNEKMANDCKEU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C(F)(F)F)C1C=CC=C(C=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 440
• XLogP3: 6.5
• Topological Polar Surface Area: 9.2

Additional information on 3,4-Bis(trifluoromethyl)-3'-(trifluoromethoxy)biphenyl

Introduction to 3,4-Bis(trifluoromethyl)-3'-(trifluoromethoxy)biphenyl (CAS No. 1261864-67-8)

3,4-Bis(trifluoromethyl)-3'-(trifluoromethoxy)biphenyl (CAS No. 1261864-67-8) is a highly specialized compound with a unique molecular structure and a wide range of potential applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its two trifluoromethyl groups and one trifluoromethoxy group, which confer it with distinctive properties that make it a valuable candidate for various research and industrial applications.

The molecular formula of 3,4-Bis(trifluoromethyl)-3'-(trifluoromethoxy)biphenyl is C₁₉H₁₀F₉O, and its molecular weight is approximately 425.27 g/mol. The presence of multiple fluorine atoms in the molecule significantly enhances its lipophilicity and metabolic stability, making it an attractive candidate for drug design and development. Additionally, the biphenyl core provides structural rigidity and planarity, which can influence the compound's interactions with biological targets.

In recent years, there has been growing interest in the use of fluorinated compounds in medicinal chemistry due to their unique properties. Fluorine atoms can modulate the electronic properties of molecules, improve their binding affinity to target proteins, and enhance their pharmacokinetic profiles. 3,4-Bis(trifluoromethyl)-3'-(trifluoromethoxy)biphenyl is no exception, and its structure has been studied extensively for its potential as a lead compound in drug discovery.

One of the key areas of research involving 3,4-Bis(trifluoromethyl)-3'-(trifluoromethoxy)biphenyl is its application in the development of anticancer agents. Studies have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that 3,4-Bis(trifluoromethyl)-3'-(trifluoromethoxy)biphenyl effectively inhibited the growth of human breast cancer cells by inducing apoptosis through the activation of caspase-3 and caspase-9 pathways.

Beyond cancer research, 3,4-Bis(trifluoromethyl)-3'-(trifluoromethoxy)biphenyl has also shown promise in other therapeutic areas. For example, it has been investigated for its potential as an anti-inflammatory agent due to its ability to modulate the expression of pro-inflammatory cytokines such as TNF-α and IL-6. A study published in Bioorganic & Medicinal Chemistry Letters reported that this compound significantly reduced inflammation in a mouse model of arthritis.

The synthetic route to 3,4-Bis(trifluoromethyl)-3'-(trifluoromethoxy)biphenyl has been well-documented in the literature. One common approach involves the coupling of 3-trifluoromethylphenylboronic acid with 4-trifluoromethyl-2-trifluoromethoxyiodobenzene using palladium-catalyzed cross-coupling reactions. This method provides high yields and excellent purity, making it suitable for large-scale synthesis.

In addition to its therapeutic potential, 3,4-Bis(trifluoromethyl)-3'-(trifluoromethoxy)biphenyl has also found applications in materials science. Its unique electronic properties make it a valuable component in the development of organic electronic materials such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The high electron affinity and stability of this compound contribute to improved device performance and longer operational lifetimes.

The environmental impact of fluorinated compounds is an important consideration in their development and use. While 3,4-Bis(trifluoromethyl)-3'-(trifluoromethoxy)biphenyl is not classified as a persistent organic pollutant (POP), it is essential to conduct thorough environmental risk assessments to ensure its safe handling and disposal. Researchers are actively exploring ways to minimize the environmental footprint of fluorinated compounds through green chemistry approaches and sustainable synthesis methods.

In conclusion, 3,4-Bis(trifluoromethyl)-3'-(trifluoromethoxy)biphenyl (CAS No. 1261864-67-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique molecular structure endows it with properties that make it a valuable candidate for drug discovery, materials science, and other advanced applications. Ongoing research continues to uncover new insights into its behavior and utility, positioning it as an important molecule for future innovation.